molecular formula C9H6BrNO2S B8812453 Methyl 6-bromobenzo[d]isothiazole-3-carboxylate

Methyl 6-bromobenzo[d]isothiazole-3-carboxylate

Cat. No. B8812453
M. Wt: 272.12 g/mol
InChI Key: SYHZKIFISNPPNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 6-bromobenzo[d]isothiazole-3-carboxylate is a useful research compound. Its molecular formula is C9H6BrNO2S and its molecular weight is 272.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H6BrNO2S

Molecular Weight

272.12 g/mol

IUPAC Name

methyl 6-bromo-1,2-benzothiazole-3-carboxylate

InChI

InChI=1S/C9H6BrNO2S/c1-13-9(12)8-6-3-2-5(10)4-7(6)14-11-8/h2-4H,1H3

InChI Key

SYHZKIFISNPPNF-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=NSC2=C1C=CC(=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-bromobenzo[d]isothiazole-3-carboxylic acid (1.0 g, 3.89 mmol) in methanol (15 mL), thionyl chloride (0.92 g, 7.74 mmol) is added slowly at room temperature and the solution is stirred at 80° C. for 14 h. Cool the mixture to room temperature and concentrate to give 1.0 g (95%) of the title compound as a light brown solid. 1H NMR (400 MHz, MeOD) δ 4.04 (s, 3H), 7.73 (dd, J=8.8, 1.6 Hz, 1H), 8.41 (s, 1H), 8.61 (d, J=8.8 Hz, 1H).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.92 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step One
Yield
95%

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